Cas no 27182-43-0 (2,5,6,7,8,9-Hexahydro-3H-1,2,4triazolo4,3-aazepin-3-one)

• Product Name: 2,5,6,7,8,9-Hexahydro-3H-1,2,4triazolo4,3-aazepin-3-one
• CAS No: 27182-43-0
• Molecular Formula: C₇H₁₁N₃O
• Molecular Weight: 153.18174
• MDL: MFCD00729341
• CID: 250767
• PubChem ID: 658233

2,5,6,7,8,9-Hexahydro-3H-1,2,4triazolo4,3-aazepin-3-one Properties

Names and Identifiers

• 6,7,8,9-Tetrahydro-2H-[1,2,4]triazolo[4,3-a]azepin-3(5H)-one
• 2,5,6,7,8,9-hexahydro-[1,2,4]triazolo[4,3-a]azepin-3-one
• 2,5,6,7,8,9-Hexahydro-3H-[1,2,4]triazolo[4,3-a]azepin-3-one
• 3H-1,2,4-Triazolo[4,3-a]azepin-3-one,2,5,6,7,8,9-hexahydro-
• 2,4-DICHLORO-3-AMINOPHENOL HYDROCHLORIDE
• MLS000027725
• 2H,3H,5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-one
• SCHEMBL3521506
• MFCD00729341
• SMR000039184
• AKOS001204704
• NCGC00019120-02
• CS-0215357
• LBVMECGJURCSOI-UHFFFAOYSA-N
• BS-3846
• DTXSID30349717
• Z164707284
• 6,7,8,9-Tetrahydro-2H-1,2,4-triazolo[4,3-a]azepin-3(5H)-one
• HMS1738B13
• NCGC00019120-01
• AKOS004911237
• HMS2337N17
• 27182-43-0
• CHEMBL1407722
• 5H-[1,2,4]Triazolo[4,3-a]azepin-3-ol, 6,7,8,9-tetrahydro-
• EN300-23760
• STK721924
• STK787611
• ALBB-021840
• 3H-1,2,4-Triazolo[4,3-a]azepin-3-one, 2,5,6,7,8,9-hexahydro-
• 2H,5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-ONE
• 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ol
• G21894

• MDL： MFCD00729341
• InChIKey： LBVMECGJURCSOI-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H11N3O/c11-7-9-8-6-4-2-1-3-5-10(6)7/h1-5H2,(H,9,11)
• SMILES： C1CCC2=NN=C(N2CC1)O

Computed Properties

• Exact Mass: 153.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 153.090211983g/mol
• Heavy Atom Count: 11
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• LogP: 0.29780
• PSA: 50.68000
• Refractive Index: 1.695
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.45

2,5,6,7,8,9-Hexahydro-3H-1,2,4triazolo4,3-aazepin-3-one Security Information

2,5,6,7,8,9-Hexahydro-3H-1,2,4triazolo4,3-aazepin-3-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%